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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of several common formaldehyde-

releasing preservatives. The information is compiled from various studies to assist in the

selection of appropriate antimicrobial agents for product formulation. This document

summarizes quantitative efficacy data, details relevant experimental protocols, and illustrates

the mechanisms of action and potential cytotoxicity pathways.

Introduction to Formaldehyde-Releasing
Preservatives
Formaldehyde-releasing preservatives are a class of antimicrobial agents that slowly release

small amounts of formaldehyde over time to prevent the growth of bacteria, yeast, and mold in

water-based products.[1] They are valued for their broad-spectrum activity and cost-

effectiveness.[1] Common examples of these preservatives include Quaternium-15, DMDM

Hydantoin, Imidazolidinyl Urea, Diazolidinyl Urea, and Bronopol. The efficacy of these

preservatives is attributed to the action of the released formaldehyde, which acts as a biocide.

[2]
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The antimicrobial efficacy of preservatives can be quantified in several ways, including

Minimum Inhibitory Concentration (MIC) and log reduction values from preservative efficacy

tests (also known as challenge tests). The following tables summarize available quantitative

data for several formaldehyde-releasing preservatives. It is important to note that direct

comparison can be challenging as testing conditions may vary between studies.

Table 1: Minimum Inhibitory Concentration (MIC) of Common Formaldehyde-Releasing

Preservatives

Preservativ
e

Staphyloco
ccus
aureus

Escherichia
coli

Pseudomon
as
aeruginosa

Candida
albicans

Aspergillus
brasiliensis

Imidazolidinyl

Urea
500 ppm[2] 500 ppm[2] 500 ppm[2] >1000 ppm[2] >1000 ppm[2]

Diazolidinyl

Urea
- - -

Ineffective at

high

concentration

s in a

challenge

test[3]

-

Bronopol
12.5-25

mg/L[4]

12.5-25

mg/L[4]

12.5-25

mg/L[4]

12.5-25

mg/L[4]

12.5-25

mg/L*[4]

Note: The specific microorganisms for the Bronopol MIC values were not detailed in the source

but were referred to as "key test microorganisms."

Table 2: Preservative Efficacy Test Data (Kill Rate) for Select Formaldehyde-Releasing

Preservatives
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Preservative Concentration Microorganism
Incubation
Time

Kill Rate

Diazolidinyl Urea

(DAU)
40 mM (~0.92%)

Vancomycin-

Resistant

Enterococcus

(VRE)

120 min >94%[5]

DMDM

Hydantoin

100 mM

(~2.56%)

Vancomycin-

Resistant

Enterococcus

(VRE)

60 min 91%[5]

Sodium

Hydroxymethylgl

ycinate (SMG)

40 mM (~0.79%)

Methicillin-

Resistant

Staphylococcus

aureus (MRSA)

120 min >95%[5]

All FARs Tested* -
Pseudomonas

aeruginosa
60 & 120 min

Bactericidal

effect[5]

Various FARs
High

Concentrations
Candida albicans -

Relative

resistance[5]

FARs tested in this study were Diazolidinyl Urea, DMDM Hydantoin, Sodium

Hydroxymethylglycinate, 2-(hydroxymethyl)-2-nitro-1,3-propanediol (NT), and 2-nitro-1-

propanol (NP).

Table 3: Relative Formaldehyde Release from Common Preservatives

A study measuring the amount of formaldehyde released from various preservatives under

different conditions found the following order, from highest to lowest release:[6]
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Preservative Relative Formaldehyde Release

Paraformaldehyde (PF) Highest

Diazolidinyl Urea (DU) High

DMDM Hydantoin Moderate

Quaternium-15 (QU) Moderate

Imidazolidinyl Urea (IU) Moderate

Methenamine (MA) Lower

Bronopol (BP) Low

Poly(p-toluenesulfonamide-co-formaldehyde)

(PTSAF)
Lowest

Experimental Protocols
The efficacy of antimicrobial preservatives is most commonly evaluated using a Preservative

Efficacy Test (PET), also known as a challenge test. The United States Pharmacopeia (USP)

<51> and ISO 11930 are standard protocols for this test.[1]

USP <51> Antimicrobial Effectiveness Test Protocol
Preparation of Inoculum: Standardized strains of five microorganisms are prepared:

Staphylococcus aureus (ATCC 6538), Escherichia coli (ATCC 8739), Pseudomonas

aeruginosa (ATCC 9027), Candida albicans (ATCC 10231), and Aspergillus brasiliensis

(ATCC 16404). The concentration of each microbial suspension is adjusted to approximately

1 x 10⁸ colony-forming units (CFU)/mL.

Inoculation of the Product: The test product is inoculated with a small volume (0.5% to 1.0%

of the product volume) of one of the microbial suspensions to achieve an initial concentration

of between 1 x 10⁵ and 1 x 10⁶ CFU/mL. Separate product samples are used for each of the

five microorganisms.

Incubation: The inoculated product containers are incubated at 20-25°C for 28 days.
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Enumeration: At specified intervals (typically 7, 14, and 28 days), a small amount of the

inoculated product is removed, and the number of viable microorganisms is determined

using plate count methods. Neutralizers may be required to inactivate the preservative and

allow for microbial growth on the plates.

Evaluation of Results: The log reduction in the microbial population from the initial inoculum

is calculated at each time point. The preservative system is deemed effective if it meets the

acceptance criteria outlined in the USP <51> for the specific product category. For topical

products (Category 2), this generally requires a minimum of a 2-log reduction of bacteria by

day 14 and no increase in yeast and mold counts from day 14 to day 28.

Mandatory Visualizations
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Caption: Generalized workflow of a preservative efficacy test (challenge test).

Antimicrobial Mechanism of Action
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Caption: Antimicrobial mechanism of action of formaldehyde-releasing preservatives.
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Caption: Simplified signaling pathways in formaldehyde-induced cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Efficacy of Formaldehyde-
Releasing Preservatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207425#comparing-the-efficacy-of-different-
formaldehyde-releasing-preservatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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